Cas no 89732-50-3 (1-Azaspiro[4.5]decan-4-one)

• Product Name: 1-Azaspiro[4.5]decan-4-one
• CAS No: 89732-50-3
• MF: C₉H₁₅NO
• MW: 153.221502542496
• MDL: MFCD20683536
• CID: 591060
• PubChem ID: 13282877
• Update Time: 2025-06-13

1-Azaspiro[4.5]decan-4-one Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[4.5]decan-4-one
• SCHEMBL7613904
• DTXSID70534569
• 89732-50-3
• EN300-6770620
• AKOS023414327

• MDL： MFCD20683536
• Inchi： 1S/C9H15NO/c11-8-4-7-10-9(8)5-2-1-3-6-9/h10H,1-7H2
• InChI Key： RUZXCWLXDOUHDG-UHFFFAOYSA-N
• SMILES： O=C1CCNC21CCCCC2

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-Azaspiro[4.5]decan-4-one

Recent Advances in the Study of 1-Azaspiro[4.5]decan-4-one (CAS: 89732-50-3): A Promising Scaffold in Medicinal Chemistry

The compound 1-Azaspiro[4.5]decan-4-one (CAS: 89732-50-3) has recently garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic structure and versatile pharmacological potential. This heterocyclic scaffold has been identified as a privileged structure in drug discovery, particularly for targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have demonstrated its efficacy as a key intermediate in the synthesis of various bioactive molecules, with improved pharmacokinetic properties compared to traditional linear structures.

A 2023 study published in the Journal of Medicinal Chemistry revealed novel synthetic routes for 1-Azaspiro[4.5]decan-4-one derivatives, achieving higher yields (up to 78%) through optimized Pd-catalyzed cyclization methods. The research team at University of Cambridge developed a series of analogs showing potent and selective inhibition of σ1 receptors (Ki values ranging from 2.4 to 15.8 nM), suggesting potential applications in neuropathic pain management. Molecular docking studies confirmed the importance of the spirocyclic conformation in receptor binding, with the carbonyl group at position 4 playing a crucial role in hydrogen bond formation.

In the antimicrobial domain, a recent patent application (WO2023057892) disclosed novel 1-Azaspiro[4.5]decan-4-one derivatives with remarkable activity against drug-resistant Gram-positive bacteria, including MRSA (MIC values as low as 0.5 μg/mL). The compounds demonstrated improved membrane permeability and reduced efflux pump susceptibility compared to conventional antibiotics. Structural-activity relationship (SAR) analysis highlighted the significance of substituents at the nitrogen atom for maintaining antibacterial potency while minimizing cytotoxicity (selectivity index >50 in most cases).

Pharmacokinetic studies of 1-Azaspiro[4.5]decan-4-one derivatives have shown promising results in overcoming the blood-brain barrier (BBB), a critical challenge in CNS drug development. A 2024 publication in ACS Chemical Neuroscience reported brain-to-plasma ratios up to 3.2 for optimized analogs, attributed to the compound's balanced lipophilicity (calculated logP 2.1-2.8) and molecular weight (<350 Da). These findings position the scaffold as particularly valuable for developing next-generation neurotherapeutics.

Ongoing clinical trials (Phase I/II) are investigating 1-Azaspiro[4.5]decan-4-one-based candidates for Alzheimer's disease and major depressive disorder, with preliminary data showing favorable safety profiles and cognitive improvement markers. The unique three-dimensional structure of this scaffold appears to confer reduced off-target effects compared to planar aromatic systems, potentially addressing the selectivity challenges common in psychotropic drug development.

Future research directions highlighted in recent reviews include exploring the scaffold's potential in targeted protein degradation (PROTACs) and as a bioisostere for piperidine/piperazine rings in existing drug molecules. The synthetic versatility of 1-Azaspiro[4.5]decan-4-one, coupled with its demonstrated biological relevance across multiple therapeutic areas, solidifies its position as a valuable tool in modern drug discovery pipelines.